Cas no 1965309-09-4 (2-(4-Formyl-2-nitro-phenyl)-malonic acid dimethyl ester)

• Product Name: 2-(4-Formyl-2-nitro-phenyl)-malonic acid dimethyl ester
• CAS No: 1965309-09-4
• MF: C₁₂H₁₁NO₇
• MW: 281.218243837357
• MDL: MFCD30181857
• CID: 4772799
• Update Time: 2025-06-13

2-(4-Formyl-2-nitro-phenyl)-malonic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Formyl-2-nitro-phenyl)-malonic acid dimethyl ester
• SB34938

• MDL： MFCD30181857
• Inchi： 1S/C12H11NO7/c1-19-11(15)10(12(16)20-2)8-4-3-7(6-14)5-9(8)13(17)18/h3-6,10H,1-2H3
• InChI Key： MDQSTKKDBDNNMG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C1C=CC(C=O)=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 387
• XLogP3: 1.1
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on 2-(4-Formyl-2-nitro-phenyl)-malonic acid dimethyl ester

Professional Introduction to 2-(4-Formyl-2-nitro-phenyl)-malonic acid dimethyl ester (CAS No. 1965309-09-4)

2-(4-Formyl-2-nitro-phenyl)-malonic acid dimethyl ester (CAS No. 1965309-09-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both a formyl group and a nitro group on a phenyl ring, coupled with a malonic acid dimethyl ester moiety, makes it a versatile building block for medicinal chemists and researchers exploring novel therapeutic agents.

The CAS number 1965309-09-4 provides a unique identifier for this compound, ensuring precise classification and tracking in scientific literature and databases. This specificity is essential for researchers who rely on accurate chemical nomenclature to conduct experiments and interpret results. The compound's reactivity, derived from its functional groups, allows for diverse chemical transformations, making it valuable in synthetic organic chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that exhibit dual functionality, such as those capable of acting as both substrates and inhibitors in enzymatic pathways. The presence of the formyl group in 2-(4-formyl-2-nitro-phenyl)-malonic acid dimethyl ester suggests potential applications in condensation reactions, where it can participate in the formation of Schiff bases or other heterocyclic structures. These derivatives often exhibit enhanced biological activity and are being explored for their therapeutic potential.

The nitro group attached to the phenyl ring introduces additional reactivity, enabling further functionalization through reduction to an amine or diazotization followed by coupling reactions. Such modifications are pivotal in drug discovery, allowing chemists to fine-tune the pharmacological properties of their compounds. The malonic acid dimethyl ester moiety provides a stable backbone that can be easily manipulated through hydrolysis or decarboxylation reactions, offering multiple pathways to derive new chemical entities.

Recent studies have highlighted the importance of aryl-substituted malonic acid derivatives in the development of novel antibiotics and anti-inflammatory agents. The specific combination of substituents in 2-(4-formyl-2-nitro-phenyl)-malonic acid dimethyl ester positions it as a promising candidate for such applications. Researchers have been particularly interested in its ability to modulate enzyme activity by acting as competitive inhibitors or substrates. This dual capability makes it an attractive scaffold for designing molecules with targeted pharmacological effects.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or metal-mediated oxidation processes, are often employed to achieve high yields and purity. These techniques are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its synthetic utility, 2-(4-formyl-2-nitro-phenyl)-malonic acid dimethyl ester has been investigated for its potential role in materials science. The unique electronic properties conferred by its functional groups make it a candidate for use in organic electronics or as a precursor to conductive polymers. Such applications are part of broader efforts to develop sustainable and efficient materials that can replace traditional petroleum-based products.

The compound's behavior under various conditions has also been studied to understand its stability and reactivity profile. Thermal analysis techniques, such as differential scanning calorimetry (DSC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its physical and chemical properties. These analyses provide essential data for optimizing storage conditions and reaction parameters during synthesis.

The growing interest in green chemistry has prompted researchers to explore environmentally friendly synthetic routes for 2-(4-formyl-2-nitro-phenyl)-malonic acid dimethyl ester. Catalytic processes that minimize waste generation and energy consumption are being prioritized. Such approaches align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high standards of product quality.

Economic considerations also play a significant role in the production and utilization of this compound. The cost-effectiveness of synthetic routes must be balanced against the scale of production required to meet market demand. Industrial chemists are continually refining processes to improve yield and reduce costs without compromising purity or performance.

The regulatory landscape governing pharmaceutical compounds necessitates rigorous testing before commercialization. Compliance with international standards ensures that products are safe and effective for their intended use. This includes assessing potential toxicity profiles through preclinical studies before human trials commence.

The interdisciplinary nature of modern chemical research underscores the importance of collaboration between organic chemists, biochemists, and pharmacologists. By combining expertise across these fields, scientists can accelerate the discovery and development of novel therapeutic agents like those derived from 2-(4-formyl-2-nitro-phenyl)-malonic acid dimethyl ester.